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Compound of Interest

Compound Name: Diacetone-D-glucose

Cat. No.: B7782896 Get Quote

An in-depth guide to the click chemistry applications of 3-azido-3-deoxy-diacetone-D-glucose,

designed for researchers and drug development professionals. This document provides

detailed protocols, quantitative data summaries, and workflow visualizations to facilitate the use

of this versatile chemical building block.

Introduction
3-azido-3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose, a derivative of D-glucose, is a

valuable precursor for glycobiology and medicinal chemistry.[1][2] Its key feature is the

presence of an azide group at the C-3 position, which serves as a chemical handle for "click"

reactions. The diacetone protection of the hydroxyl groups at positions 1, 2, 5, and 6 provides

stability and solubility in organic solvents, allowing for straightforward chemical modifications.[2]

[3]

The azide group enables highly efficient and specific conjugation to alkyne-containing

molecules via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-Promoted

Azide-Alkyne Cycloaddition (SPAAC).[4][5] These reactions are central to click chemistry, a

concept that emphasizes modularity, high yields, and biocompatibility.[6] This allows for the

facile construction of complex glycoconjugates, drug delivery systems, and imaging probes.[7]

[8]
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The target compound is synthesized from the commercially available 1,2:5,6-di-O-

isopropylidene-α-D-glucofuranose (diacetone-D-glucose). The synthesis involves a two-step

process: activation of the C-3 hydroxyl group, followed by nucleophilic substitution with an

azide source.[9]
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Synthesis Workflow

Start: Diacetone-D-glucose
(1,2:5,6-di-O-isopropylidene-α-D-glucofuranose)

Step 1: Activation of C3-OH
(e.g., Tosylation or Triflation)

TsCl or Tf2O,
Pyridine

Step 2: Nucleophilic Substitution
(with Sodium Azide, NaN3)

Intermediate:
C3-O-Leaving Group

Purification
(Column Chromatography)

NaN3 in DMF
or DMSO

Product: 3-azido-3-deoxy-diacetone-D-glucose
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Click Chemistry Applications Workflow

3-azido-3-deoxy-
diacetone-D-glucose

CuAAC Reaction

Azide Source

SPAAC Reaction

Azide Source

Terminal
Alkyne Partner

Alkyne Source

Applications (in vitro):
- Drug Conjugation
- Probe Synthesis

- Material Functionalization

Forms 1,4-Triazole

Strained
Alkyne Partner

(e.g., DBCO, BCN)

Alkyne Source

Applications (in vivo / in vitro):
- Bioconjugation in Live Cells

- Bio-imaging Probes
- Surface Modification

Forms Triazole
( regioisomers )

Logical Relationships of Applications

Core Building Block:
3-Azido-3-deoxy-diacetone-D-glucose

Bioconjugation Drug Development Materials Science

Neoglycoconjugates Imaging Probes
(Fluorescence, PET)

Antibody-Drug Conjugates
(via modified antibody)

Targeted Drug Delivery
(Glycan Targeting)

Surface Functionalization
(Biosensors, Arrays)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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